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Compound of Interest

Compound Name: Anthranil

Cat. No.: B1196931

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling anthranilic acid in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Core Safety Information

Anthranilic acid is a crystalline powder, appearing white to pale-yellow, and is combustible.[1]
It can cause serious eye irritation, as well as skin and respiratory tract irritation.[2][3] Ingestion
may lead to gastrointestinal issues, and symptoms of exposure can include nausea, vomiting,
and rash.[1][3]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent contact and exposure. The following table
summarizes the recommended PPE for handling anthranilic acid.
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Protection Type

Specific Equipment

Purpose

Eye and Face Protection

Chemical safety goggles with

side shields or a face shield.[4]

To protect against dust
particles and chemical

splashes.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber).[4]

To prevent skin contact and

potential irritation.[4]

Lab coat or chemical-resistant

coveralls.[4]

To protect skin and personal

clothing from contamination.[4]

Respiratory Protection

NIOSH-approved respirator
(e.g., N95 or higher for dusts).

[4]

To prevent inhalation of dust
particles, especially when

handling powders.[4]

Hazardous Properties of Anthranilic Acid

The following table provides key quantitative data on the hazardous properties of anthranilic

acid.
Property Value Reference
Oral LD50 (Rat) 5410 mg/kg [2]
Oral LD50 (Mouse) 1400 mg/kg [3]
EC50 (Daphnia magna, 48h) 85.7 mg/l [2]

Flash Point

150 °C /302 °F

[5]

Autoignition Temperature

>530 °C / >986 °F

[5]

Melting Point

144 - 148 °C

[5]

Operational and Disposal Plans

Adherence to proper handling and disposal procedures is critical for maintaining a safe

laboratory environment.
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Step-by-Step Handling Protocol

o Preparation: Before handling, ensure you are wearing the appropriate PPE as detailed
above.[4] A chemical spill kit should be readily available.

e Handling:
o Work in a well-ventilated area to avoid dust accumulation.

o When weighing or transferring the solid, do so carefully to minimize dust generation.[4]
Use a spatula or other suitable tools for transfer.[4]

o Avoid contact with strong oxidizing agents, bases, and reducing agents.[2]
e Post-Handling:

o After handling, decontaminate all work surfaces.

o Remove PPE in a manner that prevents self-contamination.[4]

o Wash hands thoroughly after handling.[2]

Spill Response and Disposal Plan

Proper management of spills and waste is crucial to prevent environmental contamination and
further exposure.[4]

Spill Response:

Evacuate: Clear the area of non-essential personnel.[4]
o Ventilate: Ensure the spill area is well-ventilated.[4]

e Containment and Cleanup: For small spills, dampen the solid material with 60-70% ethanol
and transfer it to a suitable container.[1] Use absorbent paper dampened with the same
ethanol solution to clean up any remaining material.[1]

o Decontaminate: Thoroughly clean the spill area.[4]
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Disposal Plan:

e Waste Collection: All waste containing anthranilic acid, including contaminated labware and
PPE, must be treated as hazardous waste.[4] Collect this waste in a designated, sealed, and
properly labeled container.[4][6]

» Container Management: Do not overfill waste containers; they should not be filled beyond
90% of their capacity.[6] Ensure the exterior of the container is clean.[6]

» Disposal: Dispose of the hazardous waste through a licensed disposal company, adhering to
all federal, state, and local regulations.[7][8] Do not dispose of it in the sewer system.[8]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of
anthranilic acid.
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Workflow for Safe Handling and Disposal of Anthranilic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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